Cas no 917989-06-1 (2H-Pyrrol-2-one, 1-acetyl-1,5-dihydro-5-hydroxy-4-methyl-)

• Product name: 2H-Pyrrol-2-one, 1-acetyl-1,5-dihydro-5-hydroxy-4-methyl-
• CAS No: 917989-06-1
• MF: C₇H₉NO₃
• MW: 155.15126
• CID: 780180
• PubChem ID: 15605843

2H-Pyrrol-2-one, 1-acetyl-1,5-dihydro-5-hydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrol-2-one, 1-acetyl-1,5-dihydro-5-hydroxy-4-methyl-
• 1-acetyl-2-hydroxy-3-methyl-2H-pyrrol-5-one
• 1-Acetyl-5-hydroxy-4-methyl-1,5-dihydro-2H-pyrrol-2-one
• DTXSID40575606
• 917989-06-1

• Inchi： InChI=1S/C7H9NO3/c1-4-3-6(10)8(5(2)9)7(4)11/h3,7,11H,1-2H3
• InChI Key： BNMZVSCLYDXKMQ-UHFFFAOYSA-N
• SMILES： CC1=CC(=O)N(C1O)C(=O)C

Computed Properties

• Exact Mass: 155.058243149g/mol
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 57.6Ų